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The table below summarizes key findings from a selection of studies to provide an at-a-glance comparison.

Study / Study Design & - .
. Key Findings on Cessation
Source Population
CDC (2022) National cross- Similar quit success (menthol: 9.5% vs non-menthol: 7.9%);
[1] sectional survey (U.S.  Higher quit attempts in menthol smokers (57.3% vs 50.4%);
adults) Lower treatment use in menthol smokers (35.2% vs 41.5%).
PATH Study  Longitudinal, Among daily smokers, menthol users had significantly
(2020) [2] nationally lower odds of quitting (Adjusted OR = 0.76). Association
representative (U.S. was significant for White and African American daily smokers.
adults) No significant difference for non-daily smokers.
Smith et al. Randomized Menthol smoking associated with a reduced likelihood of

(2014) [3] [4]

Quitline
Study
(2012) [5]

Controlled Trial (1,439
smokers)

Comparative Study
(6,257 treatment-
seekers)

cessation success (model-based abstinence: 31% vs 38%;
OR = 0.71). Effect was particularly strong for African
American females.

No significant difference in intent-to-treat 30-day abstinence
rates between menthol and non-menthol smokers (17.3% vs
13.8%) among those who enrolled in quitline services.
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Study / Study Design &

. Key Findings on Cessation
Source Population

Pilot Switch Randomized Pilot (122 Smokers switched to non-menthol cigarettes showed non-
Study African American significant indications of delayed time to lapse and relapse
(2021) [6] smokers) compared to those who continued smoking menthol.

Detailed Experimental Protocols

To critically appraise the evidence, it is helpful to understand the methodologies of the key studies cited.

Population Assessment of Tobacco and Health (PATH) Study [2]

e Objective: To prospectively examine the relationship between menthol cigarette use, cessation, and
relapse in a nationally representative sample of U.S. adults.
¢ Design: A longitudinal cohort study across four waves (2013-2018).
e Participants: Adult (18+) smokers, categorized as non-daily (n = 3,608) and daily (n = 13,710).
e Measures:
o Cessation: Defined as smokers who reported no cigarette use in the past 30 days at a
subsequent annual wave.
o Menthol Use: Based on self-report at baseline.
¢ Analysis: Used Generalized Estimating Equation (GEE) models to calculate adjusted odds ratios for
the likelihood of quitting, controlling for various sociodemographic factors.

Comparative Effectiveness Trial (CET) by Smith et al. [3] [4]

¢ Objective: To assess the relationship of menthol cigarette use with cessation success in a controlled
trial setting.

¢ Design: A randomized, double-blind, placebo-controlled clinical trial.

e Participants: 1,504 adult smokers motivated to quit. The analysis sample included 1,439 participants
from key demographic groups (White non-menthol, White menthol, and African American menthol
smokers).

¢ Interventions: Participants were randomized to one of six treatment conditions: nicotine lozenge,
nicotine patch, bupropion SR, nicotine patch + lozenge, bupropion + lozenge, or placebo. All received
six individual counseling sessions.
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¢ Primary Outcome: Biochemically confirmed 7-day point-prevalence abstinence at 4, 8, and 26
weeks post-quit, measured via exhaled-breath carbon monoxide (CO < 10 ppm).
e Analysis: Used longitudinal analyses (Generalized Estimating Equations - GEE) to model abstinence

over time, controlling for the cessation treatment received.

Conceptual Workflow for Evidence Synthesis

The following diagram illustrates the logical pathway from research question to evidence synthesis,

highlighting how different study designs contribute to the overall body of evidence, which often contains

inconsistencies.
Research Question:
Menthol vs. Non-Menthol
Cessation Outcomes
Longitudinal Randomized Cross-Sectional Systematic Reviews
Cohort Studies Controlled Trials Surveys & Meta-Analyses
(e.g., PATH Study [2]) (e.g., Smith et al. [3]) (e.g., CDC [1]) (e.g., [7])

l

Finding:
Mixed or

Inconsistent Evidence

Evidence Synthesis:
Complex relationship;
potential differences by
race, gender, and study design.
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Key Interpretations and Limitations
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When reconciling the seemingly conflicting data, consider these points highlighted in the research:

¢ The Role of Study Design: The more robust longitudinal and clinical trial data often suggest
menthol smokers have a harder time quitting, especially among certain subgroups like African
American women and daily smokers [2] [3]. The null findings from quitlines [5] may reflect the high
support of the intervention itself or other sample characteristics.

o Disparities and Targeted Marketing: The lower cessation success among specific populations is
viewed in the context of decades of targeted marketing of menthol cigarettes toward African

American and younger communities, which can influence dependence and quitting behaviors [2] [8].
e Treatment Utilization is Critical: The 2022 CDC data reveals a critical paradox: menthol smokers try

to quit more often but succeed less. A potential factor is their significantly lower use of evidence-

based cessation treatments (counseling or medication) [1], which are known to double or triple quit

success rates [9].

¢ Mechanistic Explanations: Menthol's cooling and anesthetic properties are hypothesized to reduce

throat irritation, allowing for deeper inhalation and greater nicotine exposure. Preclinical research
suggests menthol may alter nicotine metabolism and receptor function, potentially increasing
addiction potential [2].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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